Cas no 20930-37-4 ( )

• Product Name: &nbsp
• CAS No: 20930-37-4
• MF: C₁₂H₂₆O₂
• MW: 202.333644390106
• CID: 910803
• PubChem ID: 313710
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,2,3,6,6-pentamethylheptane-3,5-diol
• 2,2,3,6,6-Pentamethyl-heptan-3,5-diol
• 2,2,3,6,6-pentamethyl-heptane-3,5-diol
• 2,2,5,6,6-Pentamethyl-heptandiol-(3,5)
• AC1L7O1K
• NSC229360
• DTXSID40310615
• 20930-37-4
• NSC-229360
•  

• Inchi： 1S/C12H26O2/c1-10(2,3)9(13)8-12(7,14)11(4,5)6/h9,13-14H,8H2,1-7H3
• InChI Key： XGTLVMJRHXEUND-UHFFFAOYSA-N
• SMILES： OC(C)(CC(C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 202.19338
• Monoisotopic Mass: 202.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 2.58060